Cas no 538319-81-2 (2-(3,5-dimethoxyphenyl)-5-methyl-7-(pyridin-4-yl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide)

• Product Name: 2-(3,5-dimethoxyphenyl)-5-methyl-7-(pyridin-4-yl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide
• CAS No: 538319-81-2
• MF: C₂₀H₂₀N₆O₃
• MW: 392.411203384399
• CID: 6191575
• PubChem ID: 135582092
• Update Time: 2025-06-30

2-(3,5-dimethoxyphenyl)-5-methyl-7-(pyridin-4-yl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dimethoxyphenyl)-5-methyl-7-(pyridin-4-yl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide
• 538319-81-2
• AKOS024603958
• 2-(3,5-dimethoxyphenyl)-5-methyl-7-pyridin-4-yl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
• 2-(3,5-dimethoxyphenyl)-5-methyl-7-(pyridin-4-yl)-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
• F1264-0296
• Z425640144
• Oprea1_279921
• 2-(3,5-dimethoxyphenyl)-5-methyl-7-(pyridin-4-yl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide

• Inchi： 1S/C20H20N6O3/c1-11-16(18(21)27)17(12-4-6-22-7-5-12)26-20(23-11)24-19(25-26)13-8-14(28-2)10-15(9-13)29-3/h4-10,17H,1-3H3,(H2,21,27)(H,23,24,25)
• InChI Key： DRUXTENTZWUJCF-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C)NC2=NC(C3C=C(C=C(C=3)OC)OC)=NN2C1C1C=CN=CC=1)N

Computed Properties

• Exact Mass: 392.15968852g/mol
• Monoisotopic Mass: 392.15968852g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 117Ų

Additional information on 2-(3,5-dimethoxyphenyl)-5-methyl-7-(pyridin-4-yl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide

Comprehensive Overview of 2-(3,5-dimethoxyphenyl)-5-methyl-7-(pyridin-4-yl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide (CAS No. 538319-81-2)

The compound 2-(3,5-dimethoxyphenyl)-5-methyl-7-(pyridin-4-yl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide (CAS No. 538319-81-2) is a heterocyclic organic molecule with a unique structural framework. Its molecular formula and intricate architecture make it a subject of interest in pharmaceutical research and medicinal chemistry. The presence of a triazolopyrimidine core, combined with dimethoxyphenyl and pyridinyl substituents, suggests potential bioactivity, particularly in modulating enzymatic pathways or receptor interactions.

In recent years, the demand for novel small-molecule inhibitors and kinase-targeting agents has surged, driven by advancements in personalized medicine and cancer therapeutics. Researchers have explored compounds like 2-(3,5-dimethoxyphenyl)-5-methyl-7-(pyridin-4-yl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide for their potential to interact with ATP-binding sites or allosteric pockets in proteins. This aligns with the growing trend of structure-based drug design (SBDD), where computational tools and AI-driven platforms optimize lead compounds for specificity and efficacy.

The carboxamide functional group in this compound is particularly noteworthy, as it often enhances solubility and bioavailability—a critical factor in drug development. Questions frequently asked in scientific forums include: "How does the pyridin-4-yl moiety influence binding affinity?" or "What synthetic routes are viable for scaling up production of triazolopyrimidine derivatives?" Such queries reflect the compound's relevance in both academic and industrial settings.

From a synthetic chemistry perspective, the preparation of CAS No. 538319-81-2 likely involves multi-step reactions, such as condensation, cyclization, and amidation. Green chemistry principles are increasingly applied to reduce waste and improve yields, addressing environmental concerns in pharmaceutical manufacturing. The compound's 3,5-dimethoxyphenyl segment may also contribute to its metabolic stability, a hot topic in ADME (Absorption, Distribution, Metabolism, Excretion) studies.

In the context of drug repurposing, this molecule could be investigated for applications beyond its initial scope, such as neurodegenerative diseases or inflammatory disorders. The integration of machine learning in compound screening has accelerated such discoveries, making 538319-81-2 a candidate for virtual high-throughput screening (vHTS) campaigns.

To summarize, 2-(3,5-dimethoxyphenyl)-5-methyl-7-(pyridin-4-yl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide represents a promising scaffold for therapeutic innovation. Its structural features align with contemporary research priorities, including targeted therapy, fragment-based drug discovery, and cheminformatics. As the scientific community continues to explore its potential, this compound may emerge as a key player in next-generation drug development.